Cas no 937646-89-4 (1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one)

• Product Name: 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one
• CAS No: 937646-89-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 4822759
• Update Time: 2025-05-23

1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one Chemical and Physical Properties

Names and Identifiers

• 1'-METHYL-2,4-DIHYDRO-1H-SPIRO[ISOQUINOLINE-3,4'-PIPERIDIN]-1-ONE
• 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one

• Inchi： 1S/C14H18N2O/c1-16-8-6-14(7-9-16)10-11-4-2-3-5-12(11)13(17)15-14/h2-5H,6-10H2,1H3,(H,15,17)
• InChI Key： VJAVBQMQGUUBRN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC2(CCN(C)CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one

Introduction to 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one (CAS No. 937646-89-4)

1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 937646-89-4, represents a promising scaffold for the development of novel therapeutic agents. The spirocyclic structure, consisting of an isoquinoline moiety linked to a piperidine ring, introduces a high degree of rigidity and conformational stability, which are often desirable properties in drug candidates.

The isoquinoline core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the spiro[isoquinoline-3,4'-piperidin] framework may contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability. These characteristics are critical for the successful translation of a lead compound into a viable drug product.

In recent years, there has been growing interest in the development of spirocyclic compounds due to their diverse biological activities and structural novelty. The 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one scaffold has been explored in several preclinical studies as a potential candidate for treating various diseases. For instance, preliminary research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The Methyl substituent at the 1' position further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The synthesis of 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one (CAS No. 937646-89-4) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

One of the most compelling aspects of this compound is its potential for structural diversification. By modifying various positions within the spirocyclic framework, chemists can generate a library of derivatives with tailored biological activities. This flexibility makes 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to predict how different structural modifications will impact the compound's interactions with biological targets, providing valuable insights for rational drug design.

Recent studies have also highlighted the importance of understanding the metabolic fate of spirocyclic compounds like 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one (CAS No. 937646-89-4). Metabolic studies have revealed that this compound undergoes biotransformation via various pathways, including oxidation and hydrolysis. These findings are crucial for predicting its pharmacokinetic behavior and potential side effects in vivo. By elucidating the metabolic pathways involved, researchers can optimize the compound's chemical structure to enhance its bioavailability and reduce unwanted toxicity.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their broad spectrum of biological activities. Compounds containing this motif have been investigated for their potential applications in treating neurological disorders, infectious diseases, and cancer. The unique structural features of 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one make it a valuable candidate for further exploration in these areas. Preclinical studies have demonstrated promising results in animal models, suggesting that this compound may have therapeutic potential.

In conclusion, 1'-Methyl-2,4-dihydro-1H-spiro[isoquinoline-3',4'-piperidin]-1-one (CAS No. 937646-89' ) is a structurally intriguing compound with significant pharmaceutical promise. Its unique spirocyclic framework and potential biological activities make it an attractive scaffold for drug discovery efforts. Continued research into this compound will likely yield valuable insights into its mechanism of action and therapeutic applications.